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These application notes provide detailed protocols for the optimal collection and handling of
canine samples for the accurate measurement of C-peptide. Adherence to these guidelines is
critical for minimizing pre-analytical variability and ensuring the integrity of experimental data.

Introduction to Canine C-Peptide

C-peptide, a 31-amino acid polypeptide, is co-secreted with insulin in equimolar amounts from
the pancreatic [3-cells.[1][2] Unlike insulin, C-peptide does not undergo significant hepatic
extraction, making it a more reliable indicator of endogenous insulin secretion.[2] Accurate
measurement of canine C-peptide is crucial for various research applications, including the
study of diabetes mellitus, insulin resistance, and pancreatic 3-cell function in dogs.[3][4]

Pre-analytical Considerations

Proper sample collection and handling are paramount for obtaining reliable C-peptide results.
Key factors that can influence C-peptide stability and measurement include the type of
collection tube, fasting status of the animal, processing time, and storage conditions.

Fasting

A fasted sample is recommended to minimize lipemia, which can interfere with assay
performance.[5][6] A 12-hour fast is a common recommendation for canine blood work.[7][8]
Water can be provided during the fasting period.[7][8]
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Blood Collection

Whole blood should be collected via venipuncture. The choice of collection tube is critical and
depends on whether serum or plasma is the desired sample type. Both serum and plasma can
be used for C-peptide analysis, though stability may differ.[9][10]

e Serum: Collect blood in a plain red-top tube or a serum separator tube (SST).[11][12][13]

e Plasma: Collect blood in a tube containing an anticoagulant. EDTA and heparin are
commonly used.[12] However, caution must be exercised with heparin, as an excess can
lead to falsely high C-peptide values. It is recommended to use no more than 10 U of
heparin per mL of blood collected.[11]

Hemolysis

Hemolysis can negatively affect C-peptide measurements, leading to decreased
concentrations.[14][15][16] Therefore, it is crucial to employ proper collection techniques to
minimize red blood cell lysis. Samples with gross hemolysis should be avoided.[11][13]

Experimental Protocols
Serum Sample Preparation

Collection: Collect whole blood into a serum separator tube (SST) or a plain red-top tube.

o Clotting: Allow the blood to clot at room temperature. This typically takes 30 minutes in an
SST[11][13] or can be extended to overnight at 4°C for plain tubes.[12]

» Centrifugation: Centrifuge the tubes at approximately 1000 x g for 10-20 minutes.[11][12][13]

» Aliquoting: Immediately after centrifugation, carefully transfer the serum into polypropylene
tubes.[11] Do not use glass tubes for sample storage.[11]

o Storage: For immediate analysis, store the serum at 2-8°C. For long-term storage, samples
should be stored at < -20°C or -80°C.[11][12] Avoid more than two freeze-thaw cycles.[11]

Plasma Sample Preparation
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» Collection: Collect whole blood into a tube containing either EDTA or heparin as an

anticoagulant.[12]

e Mixing: Gently invert the tube several times to ensure proper mixing of the blood with the

anticoagulant.

o Centrifugation: Centrifuge the samples at 1000 x g for 15 minutes at 2-8°C within 30 minutes

of collection.[12]

 Aliquoting: Carefully collect the plasma supernatant and transfer it to polypropylene tubes.

[11]

o Storage: Assay the plasma immediately or store it in aliquots at < -20°C or -80°C for future

use.[12] It is advisable to avoid repeated freeze-thaw cycles.[12]

Data Presentation

The following tables summarize the key quantitative parameters for sample collection and

handling.

Parameter

Serum

Plasma

Recommended Tube Type

Serum Separator Tube (SST)
or Plain Red-Top Tube

EDTA or Heparin Tube

30 minutes at room
temperature (SST)[11][13] or

Clotting/Incubation Time ) ) N/A
overnight at 4°C (plain tube)
[12]

Centrifugation Speed 1000 x g[11][12][13] 1000 x g[12]

Centrifugation Duration

10-20 minutes[11][12][13]

15 minutes[12]

Centrifugation Temperature

Room Temperature or 2-8°C

2-8°C[12]
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Storage Condition Short-Term Long-Term

Temperature 2-8°C <-20°C or -80°C[11][12]

Not definitively established, but

Maximum Duration Up to 7 days (for serum)[9][10]  stable for at least 30 days at
-70°C[17]
Freeze-Thaw Cycles Avoid more than two cycles[11]  Avoid more than two cycles[11]

Visualized Workflows
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Serum Sample Processing Workflow
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Caption: Serum Sample Processing Workflow
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Plasma Sample Processing Workflow
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Caption: Plasma Sample Processing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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